Cas no 1289643-62-4 (N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem)

• Product Name: N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
• CAS No: 1289643-62-4
• MF: C₂₅H₃₀N₂O₆S
• MW: 486.580505847931
• CID: 1063817
• PubChem ID: 53391568
• Update Time: 2025-11-07

N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem Chemical and Physical Properties

Names and Identifiers

• N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
• N-t-Boc-didesmethyldiltiazem
• (2S-cis)-3-(Acetyloxy)-5-(2-aminoethyl)-N-butoxycarbonyl-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one; N-Butoxycarbonyl (2S,3S)-N,N-Didemethyldiltiazem; N-[2-[(2S,3S)-3-(Acetyloxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepin-5(2H)-yl]ethyl]carbamic Acid 1,1-Dimethylethyl Ester;
• 1289643-62-4

• Inchi： 1S/C25H30N2O6S/c1-16(28)32-21-22(17-10-12-18(31-5)13-11-17)34-20-9-7-6-8-19(20)27(23(21)29)15-14-26-24(30)33-25(2,3)4/h6-13,21-22H,14-15H2,1-5H3,(H,26,30)/t21-,22+/m1/s1
• InChI Key： IMWNUUJVCLTJIT-YADHBBJMSA-N
• SMILES： S1C2C=CC=CC=2N(CCNC(=O)OC(C)(C)C)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)OC(C)=O)=O

Computed Properties

• Exact Mass: 486.18200
• Monoisotopic Mass: 486.18245785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 678.9±55.0 °C at 760 mmHg
• Flash Point: 364.4±31.5 °C
• PSA: 119.47000
• LogP: 4.78750
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem

N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem: A Comprehensive Overview

N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem, also known by its CAS number 1289643-62-4, is a significant compound in the field of pharmaceutical chemistry. This compound is a derivative of diltiazem, a well-known calcium channel blocker widely used in the treatment of cardiovascular disorders. The modification of diltiazem through the introduction of an N-tert-butoxycarbonyl group and the removal of two methyl groups (hence the term "N,N-didesmethyl") has led to a compound with unique properties that make it a subject of interest in both academic and industrial research.

The structural modification of diltiazem to form N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem was aimed at enhancing its pharmacokinetic properties, such as bioavailability and stability. Recent studies have shown that this modification significantly improves the compound's solubility, which is a critical factor in drug delivery systems. Enhanced solubility not only facilitates better absorption but also reduces the risk of gastrointestinal irritation, making it a more patient-friendly option for chronic cardiovascular therapies.

From a chemical standpoint, N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem exhibits a complex structure that combines the aromatic ring system of diltiazem with the bulky tert-butoxycarbonyl group. This combination creates steric hindrance, which can influence the compound's interaction with biological targets. Researchers have been particularly interested in how this steric effect impacts the compound's binding affinity to calcium channels and other potential therapeutic targets.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem. These models have provided insights into the compound's conformational flexibility and its ability to adopt specific orientations that enhance binding efficiency. Such findings are crucial for rational drug design, as they guide chemists in making further modifications to optimize therapeutic efficacy.

In terms of pharmacological activity, N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem has demonstrated potent calcium channel blocking activity in vitro. Studies conducted on isolated heart cells have shown that this compound effectively inhibits L-type calcium channels, which are key players in cardiac muscle contraction. This inhibition leads to reduced myocardial oxygen consumption and improved coronary blood flow, making it a promising candidate for treating conditions such as angina pectoris and hypertension.

The development of N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem also highlights the importance of structure-based drug design in modern pharmaceutical research. By systematically modifying known drugs like diltiazem, scientists can create new compounds with improved properties tailored to specific therapeutic needs. This approach not only accelerates drug discovery but also reduces the risks associated with clinical trials by leveraging existing knowledge about parent compounds.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the potential of N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem as a prodrug. Prodrugs are inactive compounds that are metabolized into their active forms within the body, offering advantages such as reduced toxicity and targeted delivery. Initial results from preclinical studies suggest that this compound has favorable prodrug characteristics, making it an attractive candidate for further investigation.

In conclusion, N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem, CAS number 1289643-62-4, represents an innovative advancement in cardiovascular drug development. Its unique chemical structure, enhanced pharmacokinetic properties, and potent pharmacological activity position it as a promising therapeutic agent for treating various cardiovascular conditions. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop safer and more effective medications for patients worldwide.